(2E)-3-(2-furyl)-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]prop-2-enamide
• InChI: InChI=1S/C18H19F3N4O2/c1-12-22-15(18(19,20)21)11-16(23-12)25-8-6-13(7-9-25)24-17(26)5-4-14-3-2-10-27-14/h2-5,10-11,13H,6-9H2,1H3,(H,24,26)/b5-4+
• InChI Key: ZJTOEUGYORSKDZ-SNAWJCMRSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C=CC3=CC=CO3)C(F)(F)F
• Isomeric SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)/C=C/C3=CC=CO3)C(F)(F)F
• Molecular Formula: C18H19F3N4O2
• Molecular Weight: 380.4 g/mol
• CAS No.: 1776051-69-4

Description

(2E)-3-(2-furyl)-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}acrylamide is a useful research compound. Its molecular formula is C18H19F3N4O2 and its molecular weight is 380.371. The purity is usually 95%.
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Scientific Research Applications

1. Ligand Binding and Receptor Interaction Studies

The compound has been used in the synthesis of piperazin-1-yl substituted unfused heterobiaryls as ligands of the 5-HT7 receptors. These studies are crucial for understanding the structure-activity relationship (SAR) and elucidating the structural features affecting the 5-HT7 binding affinity. The research found that certain structural modifications, such as the substitution at specific positions of the pyrimidine, can substantially increase binding affinity, providing insights into receptor-ligand interactions and molecular design (Strekowski et al., 2016).

2. Antineoplastic Applications and Metabolite Analysis

The compound has been involved in the metabolism studies of Flumatinib (a tyrosine kinase inhibitor) in chronic myelogenous leukemia (CML) patients. Understanding the metabolic pathways and identifying the metabolites of Flumatinib in humans is crucial for developing effective antineoplastic therapies and ensuring patient safety during treatment. The study has contributed to the knowledge of drug metabolism, particularly the main metabolic pathways of Flumatinib in humans after oral administration (Gong et al., 2010).